2-Chloro-4-methoxypyrimidine-5-carbaldehyde

• Molecular Formula: C6H5ClN2O2
• Molecular Weight: 172.57 g/mol
• IUPAC Name: 2-chloro-4-methoxypyrimidine-5-carbaldehyde
• InChI: InChI=1S/C6H5ClN2O2/c1-11-5-4(3-10)2-8-6(7)9-5/h2-3H,1H3
• InChI Key: YIDYNUCZEYQUKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1C=O)Cl

Description

2-Chloro-4-methoxypyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C6H5ClN2O2 and its molecular weight is 172.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2,6,6-Tetramethylpiperidine (2.7 ml, 2.25 g, 16.0 mmol) was added to a solution of n-butyl lithium (n-BuLi) (10 ml, 16.0 mmol, 1.6M in hexanes) in tetrahydrofuran (THF) (100 ml) at -78° C. The solution was allowed to warm to 0° C. and stirred for 45 minutes, cooled to -78° C. and 2-chloro-4-methoxypyrimidine (726 mg, 5.04 mmol) in THF (20 ml) was added dropwise. The solution was then stirred for 1 hour. Then, ethyl formate (0.50 ml, 0.46 g, 6.2 mmol) in THF (20 ml) was added dropwise and the solution was stirred for 1.5 hours. The reaction mixture was quenched with acetic acid (HOAc) (conc.) at -78° C., diluted with water and extracted with ethyl acetate (EtOAc) (3 times). The combined extracts were washed with saturated brine, dried (MgSO4), filtered and concentrated in vacuo to give 1.06 g of crude material. Preparative radial chromatography (SiO2 ; hexane/EtOAc gradient elution) afforded 420 mg (48%) of 2-chloro-4-methoxypyrimidine-5-carboxaldehyde.